Cas no 474554-45-5 (4,5-Diethoxy-3-fluorophthalonitrile)

• Product Name: 4,5-Diethoxy-3-fluorophthalonitrile
• CAS No: 474554-45-5
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 324579
• PubChem ID: 22929841
• Update Time: 2025-04-19

4,5-Diethoxy-3-fluorophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Diethoxy-3-fluorophthalonitrile
• 1,2-Benzenedicarbonitrile, 4,5-diethoxy-3-fluoro-
• 4,5-diethoxy-3-fluorobenzene-1,2-dicarbonitrile
• AKOS015890583
• 1,2-Benzenedicarbonitrile,4,5-diethoxy-3-fluoro-
• SCHEMBL1405776
• 474554-45-5
• QUKCZYZZKGEXNQ-UHFFFAOYSA-N
• DTXSID50628990
• DB-090499

• Inchi： 1S/C12H11FN2O2/c1-3-16-10-5-8(6-14)9(7-15)11(13)12(10)17-4-2/h5H,3-4H2,1-2H3
• InChI Key： QUKCZYZZKGEXNQ-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C(C#N)=CC(=C1OCC)OCC

Computed Properties

• Exact Mass: 234.08
• Monoisotopic Mass: 234.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 377.4°C at 760 mmHg
• Flash Point: 182.1°C
• Refractive Index: 1.515
• Solubility: Insuluble (7.5E-3 g/L) (25 ºC),